Cas no 2298-99-9 (4H-Pyran-4-one,3-hydroxy-2,6-dimethyl-)

• Product Name: 4H-Pyran-4-one,3-hydroxy-2,6-dimethyl-
• CAS No: 2298-99-9
• MF: C₇H₈O₃
• MW: 140.136622428894
• CID: 258088
• PubChem ID: 228129
• Update Time: 2025-04-19

4H-Pyran-4-one,3-hydroxy-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one,3-hydroxy-2,6-dimethyl-
• 3-hydroxy-2,6-dimethylpyran-4-one
• 2,6-dimethyl-3-hydroxy-4H-pyran-4-one
• 2,6-Dimethyl-5-hydroxy-4H-pyran-4-one
• 2.6-Dimethyl-3-hydroxy-4H-pyran-4-on
• 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one
• 3-Hydroxy-2,6-dimethyl-4-pyron
• 3-hydroxy-2,6-dimethyl-4-pyrone
• 3-hydroxy-2,6-dimethyl-pyran-4-one
• 6-methylmaltol
• SCHEMBL2590278
• CHEMBL122155
• 3-Hydroxy-2,6-dimethyl-4H-pyran-4-one #
• 4H-Pyran-4-one, 3-hydroxy-2,6-dimethyl-
• 2298-99-9
• DTXSID80879099
• NSC20756
• NSC-20756
• XDEZVFBBUCLCGZ-UHFFFAOYSA-N

• Inchi： 1S/C7H8O3/c1-4-3-6(8)7(9)5(2)10-4/h3,9H,1-2H3
• InChI Key： XDEZVFBBUCLCGZ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(=C1C)O)=O

Computed Properties

• Exact Mass: 140.04734
• Monoisotopic Mass: 140.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• LogP: 0.96220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives